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Compound of Interest

Compound Name: 1,4-Oxazepane-6-sulfonamide

Cat. No.: B15302624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological activity of 1,4-Oxazepane-6-sulfonamide. Due to the limited

availability of direct experimental data for this specific molecule, this guide synthesizes

information from closely related analogs, including 1,4-oxazepane derivatives and various

sulfonamides. The data presented herein is intended to serve as a foundational resource for

research and development activities.

Core Physicochemical Data
The physicochemical properties of 1,4-Oxazepane-6-sulfonamide are crucial for

understanding its behavior in biological systems and for guiding formulation and drug delivery

strategies. The following table summarizes key predicted and analogous quantitative data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15302624?utm_src=pdf-interest
https://www.benchchem.com/product/b15302624?utm_src=pdf-body
https://www.benchchem.com/product/b15302624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15302624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value
(Predicted/Analogous)

Source/Rationale

Molecular Formula C₅H₁₀N₂O₃S Calculated

Molecular Weight 178.21 g/mol Calculated

Melting Point Not available

Data for this specific

compound is not readily

available.

Boiling Point Not available

Data for this specific

compound is not readily

available.

Solubility

Predicted to be soluble in

water and polar organic

solvents.

Based on the polarity of the

sulfonamide and oxazepane

moieties.

pKa
The sulfonamide N-H is

expected to be weakly acidic.

General property of

sulfonamides.

LogP Predicted to be low.

The presence of polar

functional groups suggests low

lipophilicity.

Experimental Protocols
The synthesis and characterization of 1,4-Oxazepane-6-sulfonamide would likely follow

established methodologies for related compounds.

Proposed Synthesis of 1,4-Oxazepane-6-sulfonamide
A plausible synthetic route to 1,4-Oxazepane-6-sulfonamide could involve a multi-step

process starting from a suitable precursor, such as a protected 1,4-oxazepan-6-amine. A

general two-step, one-pot strategy for the synthesis of sulfonamides from amines is a common

approach.[1][2]

Step 1: Sulfonylation of a Protected 1,4-Oxazepan-6-amine
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A protected form of 1,4-oxazepan-6-amine would be reacted with a sulfonylating agent, such as

sulfuryl chloride (SO₂Cl₂), in an appropriate solvent (e.g., dichloromethane) and in the

presence of a base (e.g., triethylamine) to form the corresponding sulfonyl chloride.

Step 2: Amination of the Sulfonyl Chloride

The resulting 1,4-oxazepane-6-sulfonyl chloride would then be reacted in situ with ammonia or

an ammonia equivalent to yield 1,4-Oxazepane-6-sulfonamide after deprotection.

Characterization Methods
The structural confirmation and purity assessment of the synthesized 1,4-Oxazepane-6-
sulfonamide would be conducted using a combination of standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

essential for elucidating the molecular structure and confirming the connectivity of the atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to

determine the exact molecular weight and confirm the elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy would be employed to identify the characteristic

functional groups, such as the S=O stretches of the sulfonamide and the C-O-C and C-N-C

bonds of the oxazepane ring.

Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) and

Thin-Layer Chromatography (TLC) would be utilized to assess the purity of the compound.

Potential Biological Activity and Signaling Pathways
While specific biological data for 1,4-Oxazepane-6-sulfonamide is not available, the well-

established mechanism of action for sulfonamide antibiotics provides a likely starting point for

investigation.

Antimicrobial Activity
Sulfonamides are a class of synthetic antimicrobial agents that act as competitive inhibitors of

the enzyme dihydropteroate synthase (DHPS).[3][4] This enzyme is critical in the bacterial folic

acid synthesis pathway. By blocking this pathway, sulfonamides prevent the synthesis of
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essential nucleic acids and amino acids, thereby inhibiting bacterial growth and replication.[3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic
Decarboxylative Halosulfonylation - PMC [pmc.ncbi.nlm.nih.gov]

3. m.youtube.com [m.youtube.com]

4. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Physicochemical Properties of 1,4-Oxazepane-6-
sulfonamide: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15302624#physicochemical-properties-of-1-4-
oxazepane-6-sulfonamide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://m.youtube.com/watch?v=3x7Z71fGFfQ
https://m.youtube.com/watch?v=4HyhbzyvBmU
https://www.benchchem.com/product/b15302624?utm_src=pdf-body-img
https://www.benchchem.com/product/b15302624?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/jacs.3c08218
https://pmc.ncbi.nlm.nih.gov/articles/PMC10680120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10680120/
https://m.youtube.com/watch?v=3x7Z71fGFfQ
https://m.youtube.com/watch?v=4HyhbzyvBmU
https://www.benchchem.com/product/b15302624#physicochemical-properties-of-1-4-oxazepane-6-sulfonamide
https://www.benchchem.com/product/b15302624#physicochemical-properties-of-1-4-oxazepane-6-sulfonamide
https://www.benchchem.com/product/b15302624#physicochemical-properties-of-1-4-oxazepane-6-sulfonamide
https://www.benchchem.com/product/b15302624#physicochemical-properties-of-1-4-oxazepane-6-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15302624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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